1-benzyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide
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Description
1-benzyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18N2O4 and its molecular weight is 362.385. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of heterocyclic compounds, including those with benzodioxin and pyridine components, are critical for developing potential therapeutic agents. For example, the synthesis of 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides and 3-aminomethylene-1,4-benzodioxin-2(3H)-one derivatives through reactions with nucleophilic amines demonstrates the chemical versatility and potential pharmaceutical relevance of these frameworks (Bozzo, Pujol, Solans, & Font‐Bardia, 2003). Such synthetic methodologies enable the exploration of new compounds with varied biological activities.
Antimicrobial and Antihypertensive Activities
Compounds with similar structural motifs have been investigated for their antimicrobial and antihypertensive activities. The synthesis of novel derivatives and their evaluation against various bacterial strains highlight the potential of these compounds in addressing microbial resistance and hypertension, showcasing their significance in developing new therapeutic agents (Devarasetty, Vantikommu, Anireddy, & Srinivas, 2019). Such research applications underline the importance of synthetic chemistry in contributing to the pharmacological landscape.
Neuroleptic and Anti-ulcer Potential
Research into benzamides and dihydropyrimidines, which share some structural similarities with the compound of interest, reveals their neuroleptic and anti-ulcer potential. Studies focusing on the synthesis, characterization, and evaluation of these compounds for neuroleptic activity and anti-ulcer properties provide insights into their therapeutic potential, opening avenues for further investigation into their mechanisms of action and clinical applications (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981); (Rana, Kaur, Chaudhary, Kumar, & Goyal, 2011).
Properties
IUPAC Name |
1-benzyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O4/c24-20(22-16-8-9-18-19(13-16)27-12-11-26-18)17-7-4-10-23(21(17)25)14-15-5-2-1-3-6-15/h1-10,13H,11-12,14H2,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDBNNTLGDRSRGU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC=CN(C3=O)CC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.